Cas no 885521-12-0 (6-FLUORO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID)

• Product name: 6-FLUORO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID
• CAS No: 885521-12-0
• MF: C₉H₇N₂O₂F
• MW: 194.162
• CID: 3031127
• PubChem ID: 24728775

6-FLUORO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID
• AKOS006287347
• 6-fluoro-4-methyl-1H-indazole-3-carboxylic acid
• 885521-12-0

• Inchi： InChI=1S/C9H7FN2O2/c1-4-2-5(10)3-6-7(4)8(9(13)14)12-11-6/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： RYLROFITYMPPTO-UHFFFAOYSA-N
• SMILES： Cc1cc(cc2c1c(n[nH]2)C(=O)O)F

Computed Properties

• Exact Mass: 194.04915563Da
• Monoisotopic Mass: 194.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 447.2±40.0 °C at 760 mmHg
• Flash Point: 224.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-FLUORO-4-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)